2-amino-4-(dimethylamino)butan-1-ol dihydrochloride

• IUPAC Name: 2-amino-4-(dimethylamino)butan-1-ol;dihydrochloride
• InChI: InChI=1S/C6H16N2O.2ClH/c1-8(2)4-3-6(7)5-9;;/h6,9H,3-5,7H2,1-2H3;2*1H
• InChI Key: CBUTZOPCSUTHHY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCC(CO)N.Cl.Cl
• Molecular Formula: C6H18Cl2N2O
• Molecular Weight: 205.12 g/mol

Description

2-Amino-4-(dimethylamino)butan-1-ol dihydrochloride, also known as 2-Amino-4-dimethylaminobutan-1-ol hydrochloride, is a chemical compound that is widely used in research laboratories for various scientific applications. It is a white, water-soluble, crystalline powder that can be used in a range of experiments, from biochemistry and physiology to cell biology and pharmacology.

Scientific Research Applications

2-Amino-4-(dimethylamino)butan-1-ol dihydrochloride has been used in a variety of scientific research applications. It has been used to study the biochemical and physiological effects of various compounds, as well as to investigate the mechanism of action of certain drugs. It has also been used to study cell signaling pathways, gene expression, and protein-protein interactions. Additionally, it has been used to develop new drugs and therapeutic agents.

Mechanism of Action

2-Amino-4-(dimethylamino)butan-1-ol dihydrochloride is believed to act as a competitive inhibitor of the enzyme monoamine oxidase (MAO). MAO is responsible for the breakdown of monoamine neurotransmitters such as serotonin, dopamine, and norepinephrine. By inhibiting MAO, 2-Amino-4-(dimethylamino)butan-1-ol dihydrochloride increases the levels of these neurotransmitters in the brain, which can result in a variety of effects.
Biochemical and Physiological Effects
2-Amino-4-(dimethylamino)butan-1-ol dihydrochloride has been shown to have a variety of biochemical and physiological effects. It has been linked to increased alertness and improved cognitive performance, as well as improved mood and reduced anxiety. It has also been shown to reduce the effects of stress and to improve the body's ability to cope with stress. Additionally, it has been linked to improved cardiovascular health, increased energy levels, and improved sleep quality.

Advantages and Limitations for Lab Experiments

2-Amino-4-(dimethylamino)butan-1-ol dihydrochloride has a number of advantages and limitations for use in laboratory experiments. One of the major advantages of using this compound is its low cost and availability. Additionally, it is relatively stable and easy to store. However, it is important to note that this compound can potentially be toxic if it is not used correctly. Additionally, due to its mechanism of action, it can potentially interact with other compounds and drugs, resulting in unpredictable effects.

Future Directions

The potential future directions for 2-Amino-4-(dimethylamino)butan-1-ol dihydrochloride are numerous and varied. One potential direction is the development of new drugs and therapeutic agents that utilize this compound as a base. Additionally, further research into the biochemical and physiological effects of this compound could lead to new treatments for various diseases and conditions. Additionally, further research into the mechanism of action of this compound could lead to new insights into how drugs interact with the body. Finally, further research could also lead to new applications for this compound in the fields of biochemistry, physiology, and pharmacology.

Synthesis Methods

2-Amino-4-(dimethylamino)butan-1-ol dihydrochloride can be synthesized through a two-step process. First, dimethylaminobutanol is reacted with hydrochloric acid in an organic solvent such as ethanol, to produce 2-amino-4-dimethylaminobutan-1-ol hydrochloride. The second step involves the addition of a base, such as sodium hydroxide, to the reaction mixture to neutralize the acid, yielding a white, water-soluble, crystalline powder.